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Compound of Interest

Compound Name: (S,R)-CFT8634

Cat. No.: B15621363 Get Quote

Disclaimer: As a specific Safety Data Sheet (SDS) for (S,R)-CFT8634 is not publicly available,

the following guidance is based on information for the racemate CFT8634, general practices for

handling potent research-grade chemical compounds like Proteolysis Targeting Chimeras

(PROTACs), and information from suppliers of similar molecules. Researchers must consult

their institution's Environmental Health and Safety (EHS) department for specific local

regulations and procedures. All research compounds should be treated as potentially

hazardous.

Operational Plan for Safe Handling and Disposal
This step-by-step guide provides a framework for the safe handling of (S,R)-CFT8634 from

receipt to disposal, ensuring the safety of laboratory personnel and the environment.

1. Compound Receipt and Storage:

Verification: Upon receipt, verify the container is intact and properly labeled.

Storage: Store the compound in a designated, well-ventilated, and secure area. According to

supplier recommendations for similar compounds, solid (S,R)-CFT8634 should be stored at

-20°C for short-term and -80°C for long-term storage to ensure stability.

Inventory: Maintain a detailed inventory of the compound, including the amount received,

date, and user.
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2. Personal Protective Equipment (PPE):

Standard PPE: At a minimum, a lab coat, safety glasses with side shields, and nitrile gloves

are required when handling the compound.

Enhanced Precautions for Solids: When handling the powdered form, which can be easily

aerosolized, additional precautions are necessary. These include using a chemical fume

hood, wearing a respirator with an appropriate filter, and double-gloving.

Solutions: When working with solutions, ensure adequate ventilation and wear appropriate

chemical-resistant gloves.

3. Preparation of Solutions:

Designated Area: All weighing and solution preparation should be conducted in a chemical

fume hood to minimize inhalation exposure.

Weighing: Use a balance with a draft shield. Handle the solid compound with care to avoid

generating dust.

Solubilization: Consult the manufacturer's data sheet for solubility information. Typically,

PROTACs are dissolved in solvents like DMSO to create stock solutions.

4. Experimental Use:

Containment: All experiments involving (S,R)-CFT8634 should be performed in a manner

that contains the compound, such as in a chemical fume hood or a glove box, especially

when working with volatile solvents or performing aerosol-generating procedures.

Spill Management: Have a spill kit readily available. In case of a spill, follow your institution's

EHS guidelines. Generally, for small spills, absorb the material with an inert absorbent,

decontaminate the area, and dispose of all materials as hazardous waste.

5. Decontamination:

Surfaces: Decontaminate all surfaces and equipment that have come into contact with (S,R)-
CFT8634. The appropriate decontamination solution will depend on the chemical properties
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of the compound and should be determined in consultation with your EHS department.

Glassware: Reusable glassware should be decontaminated before being washed. This may

involve rinsing with a suitable solvent to remove the compound, with the rinseate collected

as hazardous waste.

6. Waste Disposal:

Segregation: All waste contaminated with (S,R)-CFT8634, including gloves, pipette tips,

paper towels, and unused compound, must be segregated as hazardous chemical waste.[1]

Containers: Use clearly labeled, leak-proof containers for solid and liquid waste.[1] Do not

mix with other waste streams unless permitted by your institution's EHS office.[1]

Pickup: Arrange for the disposal of hazardous waste through your institution's EHS

department. Never dispose of this compound or its waste down the drain or in the regular

trash.[2]

Quantitative Data for Potent Compounds
Due to the lack of specific data for (S,R)-CFT8634, the following table provides general

quantitative parameters for handling potent pharmaceutical compounds, which are often

categorized by Occupational Exposure Bands (OEBs). Potent compounds typically fall into

OEB 4 or 5.[3]
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Parameter Guideline
Relevance to Handling and
Disposal

Occupational Exposure Limit

(OEL)

≤ 10 µg/m³ (as an 8-hour time-

weighted average)

This is a defining characteristic

of a potent compound and

necessitates stringent

containment measures to

minimize airborne exposure.[3]

[4]

Therapeutic Dose ≤ 10 mg/day

A low therapeutic dose often

correlates with high potency

and potential for biological

effects at low exposure levels.

[3][5]

Waste Concentration Limits
Varies by substance and

regulation

Even low concentrations of

potent compounds in a

solution can render it

hazardous, requiring disposal

as chemical waste.[2]

Flash Point of Solvents Varies (e.g., DMSO is ~87°C)

When using flammable

solvents for solubilization,

storage and handling must

comply with fire safety

regulations.
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Preparation

Handling

Cleanup & Disposal

1. Receive & Verify Compound

2. Store at -20°C or -80°C

3. Don Appropriate PPE
(Lab coat, Goggles, Gloves)

4. Work in Chemical Fume Hood

5. Weigh Solid Compound

6. Prepare Stock Solution (e.g., in DMSO)

7. Perform Experiment

8. Decontaminate Surfaces & Equipment

Spill Kit Accessible

9. Segregate Contaminated Waste
(Solid & Liquid)

10. Store Waste in Labeled, Sealed Containers

11. Arrange for EHS Waste Pickup Consult EHS for
Disposal Procedures
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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